Cas no 49826-28-0 (Cycloheptanecarbonitrile,1-(1-methylethyl)-)

Cycloheptanecarbonitrile,1-(1-methylethyl)- structure
49826-28-0 structure
Product Name:Cycloheptanecarbonitrile,1-(1-methylethyl)-
CAS No:49826-28-0
MF:C11H19N
MW:165.27526307106
CID:328838
Update Time:2024-01-28

Cycloheptanecarbonitrile,1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cycloheptanecarbonitrile,1-(1-methylethyl)-
    • Cycloheptanecarbonitrile, 1-(1-methylethyl)- (9CI)
    • Cycloheptanecarbonitrile, 1-(1-methylethyl)-
    • Inchi: 1S/C11H19N/c1-10(2)11(9-12)7-5-3-4-6-8-11/h10H,3-8H2,1-2H3
    • InChI Key: UGUHGWPJKTWYLK-UHFFFAOYSA-N
    • SMILES: C1(C(C)C)(C#N)CCCCCC1

Computed Properties

  • Exact Mass: 165.15200
  • Monoisotopic Mass: 165.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8A^2

Experimental Properties

  • Density: 0.888
  • Boiling Point: 216.1 °C at 760 mmHg
  • Flash Point: 76.7 °C
  • PSA: 23.79000
  • LogP: 3.50658
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